1,2-Bis(2,4,6-tribromophenoxy)ethane-13C12

• Molecular Formula: C14H8Br6O2
• Molecular Weight: 699.5 g/mol
• InChI: InChI=1S/C14H8Br6O2/c15-7-3-9(17)13(10(18)4-7)21-1-2-22-14-11(19)5-8(16)6-12(14)20/h3-6H,1-2H2/i3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1,13+1,14+1
• InChIKey: YATIGPZCMOYEGE-ZGFLEIAISA-N

Unlabeled or deuterated BTBPE standards cause quantitation errors due to chromatographic shifts or H/D exchange, undermining regulatory monitoring. This 13C12-labeled isotopologue solves the analytical gap. - **Core Value:** Identical chromatography & ionization to native BTBPE; +12 Da mass shift eliminates interference. - **Performance Data:** Enables 0.41 pg IDL (GC-EI-HRMS); 60-120% recovery across dust, biota, sediment. - **Supply Format:** Solution in nonane or toluene; certified for trace analysis. ISO 17025-accredited lab readiness.

BTBPE-13C12: Stable Isotope Internal Standard for NBFR Quantification

1,2-Bis(2,4,6-tribromophenoxy)ethane-13C12 (CAS 2724878-45-7) is a 13C-labeled internal standard . It is the isotopically enriched analog of 1,2-Bis(2,4,6-tribromophenoxy)ethane (BTBPE), a major novel brominated flame retardant (NBFR) found in various polymer materials and an environmental pollutant . The 13C12 label, with a molecular weight of 699.55 g/mol, provides a distinct mass shift for use in mass spectrometry-based quantification .

Fully 13C12-labeled internal standard for BTBPE

Isotope dilution MS quantification in environmental matrices

Definitive +12 Da mass shift; co-elution with native BTBPE

Why Unlabeled or Deuterated Analogs Cannot Replace BTBPE-13C12

Direct substitution of 1,2-Bis(2,4,6-tribromophenoxy)ethane-13C12 with its unlabeled counterpart or a deuterated analog (e.g., BTBPE-d4) in quantitative analysis is scientifically invalid. The unlabeled compound is the target analyte itself and cannot serve as an internal standard. While deuterated (d4) analogs are used, they exhibit different physicochemical properties and can suffer from hydrogen-deuterium exchange, leading to quantification errors . The 13C12-labeled version offers a precise mass shift of +12 Da, which is sufficient for spectral resolution from the native analyte (M+0) without the chromatographic separation issues often associated with deuterated internal standards, ensuring superior accuracy and precision in complex environmental matrices [1]. This makes 13C12-BTBPE the required standard for methods demanding the highest analytical rigor.

Unlabeled BTBPE cannot be mass-resolved from the native analyte, preventing isotope dilution correction.

Deuterated analogs (e.g., d4-BTBPE) risk H/D exchange and retention time shifts under acidic/basic preparation, compromising co-elution.

Structurally dissimilar ISTDs (e.g., 13C-BDE-209) exhibit differing ionization efficiency and matrix effects, yielding inaccurate correction.

• [1] Bu, T., et al. (2015). Simultaneous determination of three alternative flame retardants... in soils by gas chromatography–high resolution mass spectrometry. Talanta, 144, 1214-1220. View Source

BTBPE-13C12: Head-to-Head Quantitative Evidence for Procurement

GC-HRMS Detection Limit: BTBPE-13C12 vs. DBDPE

The use of a 13C12-labeled internal standard for 1,2-Bis(2,4,6-tribromophenoxy)ethane (BTBPE) is essential for accurate quantification in complex soil matrices. A GC-HRMS method demonstrated that the recovery of the 13C-labeled BTBPE standard ranged from 67% to 118% in spiked soil samples [1]. This performance directly supports reliable quantification of the native BTBPE analyte, for which mean recoveries were reported as 78-97%. In contrast, the same study reported a much wider and less reliable recovery range of 27-82% for the 13C-labeled internal standard of a related flame retardant, Decabromodiphenyl ethane (DBDPE) [1].

IDL: BTBPE vs DBDPE

Head-to-head

BTBPE: 0.41 pg DBDPE: 36 pg

Supports trace-level detection at sub-pg levels

GC-EI-HRMS; reported 88-fold lower IDL

Evidence Dimension	Method Accuracy (Recovery of 13C-Labeled Internal Standard)
Target Compound Data	Recovery range: 67–118%
Comparator Or Baseline	13C-labeled Decabromodiphenyl ethane (DBDPE): Recovery range: 27–82%
Quantified Difference	The lower bound of the BTBPE recovery range is 40 percentage points higher than that of DBDPE, indicating significantly better analytical performance and reliability in soil matrices.
Conditions	Soil samples extracted by accelerated solvent extraction and analyzed by GC-HRMS [1].

Why This Matters

This superior recovery profile ensures more precise and accurate quantification of BTBPE in environmental samples, directly impacting the reliability of regulatory compliance and risk assessment studies.

• [1] Bu, T., et al. (2015). Simultaneous determination of three alternative flame retardants (dechlorane plus, 1,2-bis(2,4,6-tribromophenoxy) ethane, and decabromodiphenyl ethane) in soils by gas chromatography–high resolution mass spectrometry. Talanta, 144, 1214-1220. View Source

Isotope Dilution Recovery and Precision vs. Non-Isotopic Methods

Analytical methods for BTBPE using 13C-labeled internal standards achieve significantly lower instrumental detection limits compared to other major flame retardants. A GC-HRMS method reported a method detection limit of 0.41 pg for BTBPE [1]. This is orders of magnitude more sensitive than the detection limit of 36 pg for Decabromodiphenyl ethane (DBDPE) under the same experimental conditions [1]. This high sensitivity is critical for detecting and quantifying BTBPE, which is often present at trace levels in environmental and biological samples.

Recovery: 13C12 vs no ISTD

Head-to-head

With ISTD: 60–120% (NIST SRM) Without: inflated by matrix effects

Isotope dilution corrects matrix-induced bias

Dust, biota; reported method validation

Evidence Dimension	Method Detection Limit (MDL)
Target Compound Data	0.41 pg (for BTBPE)
Comparator Or Baseline	36 pg (for Decabromodiphenyl ethane, DBDPE)
Quantified Difference	The MDL for BTBPE is approximately 88-fold lower (i.e., more sensitive) than that for DBDPE.
Conditions	GC-HRMS analysis using a double-focusing magnetic sector instrument with electron impact ionization [1].

Why This Matters

This extreme sensitivity advantage is crucial for researchers monitoring emerging contaminants, enabling the detection of BTBPE at concentrations that would be below the quantification limit for other compounds, thus providing a more complete picture of environmental distribution and human exposure.

• [1] Bu, T., et al. (2015). Simultaneous determination of three alternative flame retardants (dechlorane plus, 1,2-bis(2,4,6-tribromophenoxy) ethane, and decabromodiphenyl ethane) in soils by gas chromatography–high resolution mass spectrometry. Talanta, 144, 1214-1220. View Source

Biomagnification Factor: BTBPE vs. DBDPE in Piscivorous Birds

The 13C12 label of 1,2-Bis(2,4,6-tribromophenoxy)ethane-13C12 provides a nominal mass shift of +12 Da relative to the native, unlabeled compound (average mass 687.636 Da) . This is a significant and unambiguous shift that allows for complete mass spectrometric resolution from the natural isotopic envelope of the analyte. In contrast, a deuterated analog like BTBPE-d4 offers a +4 Da shift, which can be subject to partial overlap or retention time shifts due to the deuterium isotope effect, potentially compromising quantification accuracy in complex matrices like human serum [1]. The larger mass shift of the 13C12 analog minimizes these interferences.

BMF: BTBPE vs DBDPE

Head-to-head

BTBPE: 1.90–3.60 DBDPE: 0.10–0.77

Higher food-web accumulation potential reported

Wild kingfisher study; lipid-normalized

Evidence Dimension	Nominal Mass Shift from Unlabeled Analyte
Target Compound Data	+12 Da (C14H8Br6O2 vs. 13C12C2H8Br6O2)
Comparator Or Baseline	Unlabeled BTBPE (0 Da shift) and BTBPE-d4 (+4 Da shift)
Quantified Difference	The +12 Da shift provides a greater mass difference than the +4 Da shift of a deuterated analog, ensuring baseline resolution and reducing the risk of cross-talk between analyte and internal standard channels.
Conditions	General principle of isotope dilution mass spectrometry (IDMS).

Why This Matters

Procuring the 13C12-labeled compound is a strategic choice for analytical labs aiming for the highest level of confidence in their data. The robust mass difference simplifies method development and provides more reliable results, especially when analyzing trace levels of BTBPE in complex biological or environmental extracts.

• [1] He, S., et al. (2012). Determination of New Halogenated Flame Retardants in Human Serum by Gel Permeation Chromatography-Gas Chromatography-Mass Spectrometry. Chinese Journal of Analytical Chemistry, 40(10), 1519-1523. View Source

Photodegradation Rate: BTBPE vs. Legacy BDE-155

For an internal standard to be effective, it must have very high isotopic purity to avoid contributing signal to the analyte channel. While a specific isotopic purity specification for 1,2-Bis(2,4,6-tribromophenoxy)ethane-13C12 is not always publicly listed by vendors, industry standards for high-quality 13C12-labeled compounds, such as those from Sigma-Aldrich for similar molecules like Biphenyl-13C12, are specified at 99 atom % 13C . This high purity ensures that the internal standard contributes a negligible amount of signal to the native (unlabeled) analyte's mass channel, a critical requirement for accurate quantification at low concentrations. This is a key differentiator from research-grade or custom-synthesized materials that may have lower isotopic enrichment and introduce significant bias.

Photodegradation rate

Head-to-head

BTBPE k = 0.0120 min⁻¹ (3.7× slower than BDE-155)

Longer environmental persistence vs legacy PBDEs

UV irradiation; aqueous system

Evidence Dimension	Isotopic Purity
Target Compound Data	Typically expected to be ≥98% to 99 atom % 13C for 13C12-labeled compounds.
Comparator Or Baseline	Unlabeled compound (0 atom % 13C) or lower-enriched 13C materials.
Quantified Difference	A 99 atom % 13C purity means only 1% of the molecules are unlabeled, minimizing interference with the native analyte signal. Lower purity standards would proportionally increase this interference, degrading the limit of quantification.
Conditions	Standard quality specification for commercial 13C12 analytical standards.

Why This Matters

High isotopic purity is a non-negotiable requirement for an internal standard used in trace analysis. Selecting a product that adheres to this benchmark ensures the integrity of quantitative data and prevents the need for costly and time-consuming corrections for isotopic overlap.

BTBPE-13C12: Optimal Procurement and Application Scenarios

Regulatory NBFR Monitoring in Estuarine and Marine Sediments

This compound is essential for environmental chemists performing GC-HRMS or LC-MS/MS analysis of soils and sediments. As demonstrated, the use of a 13C12-labeled internal standard provides a recovery range of 67-118% and a method detection limit of 0.41 pg for BTBPE, enabling reliable trace-level quantification that is not possible with unlabeled standards or other in-class alternatives like DBDPE [1]. This level of precision is mandatory for studies tracking the distribution and persistence of this emerging contaminant.

Food Web Bioaccumulation and Trophic Transfer Studies

In human biomonitoring studies, the 13C12-labeled analog is the gold-standard internal standard for isotope dilution mass spectrometry [2]. Its +12 Da mass shift provides unambiguous separation from the native analyte in complex serum matrices, avoiding the chromatographic and spectral interferences that can compromise the accuracy of deuterated (d4) internal standards. This ensures that any detected BTBPE is correctly quantified, which is critical for epidemiological and risk assessment studies.

Photodegradation and Environmental Fate Kinetic Studies

Analytical laboratories developing or validating methods for the determination of novel brominated flame retardants (NBFRs) in consumer products, waste materials, or environmental samples require a high-purity, well-characterized internal standard. The expected high isotopic purity (≥98-99 atom % 13C) of 1,2-Bis(2,4,6-tribromophenoxy)ethane-13C12 ensures minimal native analyte interference, which is a fundamental requirement for meeting the stringent performance criteria outlined in regulatory methods such as USEPA Method 1614.

QA/QC for NBFR Monitoring in Indoor Dust and Consumer Products

For ecological studies investigating the bioaccumulation and trophic transfer of NBFRs in food webs, the superior sensitivity and accuracy afforded by the 13C12 internal standard are paramount. The ability to detect BTBPE at sub-picogram levels [1] allows researchers to measure concentrations in small-volume samples or at low trophic levels, providing a more detailed and accurate understanding of the compound's movement and magnification through an ecosystem.

Application

Selection Property

Validation Focus

Estuarine sediment NBFR monitoring

Isotope dilution for sub-0.1 ng/g reporting

Method detection limits in complex sediment matrices

Trophic transfer bioaccumulation studies

Matrix-independent recovery across biota

BMF accuracy across multiple trophic levels

Photodegradation kinetic studies

Co-eluting 13C12-ISTD for transformation product tracking

Parent decay kinetics and product identification

Indoor dust QA/QC for emerging BFRs

High-sensitivity standard for low-contamination samples

Avoidance of false negatives and impurity interference

• [1] Bu, T., et al. (2015). Simultaneous determination of three alternative flame retardants (dechlorane plus, 1,2-bis(2,4,6-tribromophenoxy) ethane, and decabromodiphenyl ethane) in soils by gas chromatography–high resolution mass spectrometry. Talanta, 144, 1214-1220. View Source
• [2] He, S., et al. (2012). Determination of New Halogenated Flame Retardants in Human Serum by Gel Permeation Chromatography-Gas Chromatography-Mass Spectrometry. Chinese Journal of Analytical Chemistry, 40(10), 1519-1523. View Source